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Compound of Interest

Compound Name: Calenduloside H

Cat. No.: B1654697

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the metabolic profiles of two distinct cultivars of
Calendula officinalis, 'Golden Sea' (GS) and 'Paradise Garden' (PG). The data presented is
derived from a comprehensive metabolomic analysis utilizing Ultra-Performance Liquid
Chromatography-High-Resolution Mass Spectrometry (UPLC-HRMS), offering valuable
insights for phytochemical research and the development of novel therapeutic agents.

Data Presentation: Metabolite Distribution

The following tables summarize the relative abundance of key metabolite classes in the ligulate
(ray) and tubular (disc) flowers of the '‘Golden Sea' and 'Paradise Garden' cultivars. This
comparative data highlights significant variations in the chemical composition of these cultivars,
which may influence their biological activities. Notably, the inflorescences of the 'Golden Sea'’
cultivar, which have a 38% higher proportion of tubular flowers, contain 30% more phenolic
compounds and 50% more lipids compared to the 'Paradise Garden' cultivar[1][2].

Table 1: Relative Abundance of Major Metabolite Classes in Ligulate vs. Tubular Flowers of
Calendula officinalis Cultivars[1][2][3][4][5]

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1654697?utm_src=pdf-interest
https://www.mdpi.com/2218-1989/14/3/140
https://www.researchgate.net/publication/378503129_Comparative_Metabolomics_of_Ligulate_and_Tubular_Flowers_of_Two_Cultivars_of_Calendula_officinalis_L
https://www.mdpi.com/2218-1989/14/3/140
https://www.researchgate.net/publication/378503129_Comparative_Metabolomics_of_Ligulate_and_Tubular_Flowers_of_Two_Cultivars_of_Calendula_officinalis_L
https://pmc.ncbi.nlm.nih.gov/articles/PMC10972464/
https://pubmed.ncbi.nlm.nih.gov/38535300/
https://www.bohrium.com/paper-details/comparative-metabolomics-of-ligulate-and-tubular-flowers-of-two-cultivars-of-calendula-officinalis-l/969412786234851333-8044
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1654697?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

] Relative
Relative .
. . Abundance in
Metabolite Class Flower Type Abundance in .
'Paradise Garden'
'Golden Sea’ (GS)
(PG)

Lipids Ligulate Flowers Lower Lower
Tubular Flowers Higher Higher
Phenolamides Ligulate Flowers Lower Lower
Tubular Flowers Higher Higher
Caffeoylquinic Acids Ligulate Flowers Lower Lower
Tubular Flowers Higher Higher
Triterpenoid ] ) )

] Ligulate Flowers Higher Higher
Glycosides
Tubular Flowers Lower Lower

Table 2: Overview of Identified Metabolite Sub-Classes[3][5]

Main Class Sub-Classes Identified
Phenolic Compounds Caffeoylquinic acids, Phenolamides, Flavonoids
Triterpenoid Glycosides Derivatives of oleanolic acid
Lipids Phospholipids, Glycolipids, Neutral lipids

Experimental Protocols

The comparative metabolomic analysis was conducted using a robust and sensitive UPLC-
HRMS method. The key steps of the experimental protocol are outlined below.

Sample Preparation and Extraction[3][5]

» Plant Material: Ligulate and tubular flowers were separated from the inflorescences of
Calendula officinalis cultivars 'Golden Sea' and 'Paradise Garden'.
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» Drying and Homogenization: The collected flower samples were dried and homogenized to a
fine powder.

o Extraction: Metabolites were extracted from the homogenized samples using 80% methanol
containing internal standards.

UPLC-HRMS Analysis[3]

 Instrumentation: The analysis was performed on a UPLC system coupled to a Q Exactive
Orbitrap high-resolution mass spectrometer.

o Chromatographic Separation:
o Column: Acquity UPLC® BEH column (2.1 x 100 mm, 1.7 pum).

o Mobile Phase: A gradient of 0.1% aqueous formic acid (A) and acetonitrile with 0.1%
formic acid (B) was used.

o Gradient Program:

0-0.5min: 0.1% Bin A

0.5-10.0 min: Linear gradient from 0.1% to 95.0% B in A

10.0-13.0 min: Isocratic at 95.0% B in A

13-15 min: Column wash and re-equilibration
o Flow Rate: 0.5 mL/min
o Injection Volume: 5 uL

e Mass Spectrometry:

o lonization Modes: Data was acquired in both positive and negative ionization modes to
detect a wide range of metabolites. Phenolic compounds and triterpenoid glycosides were
more effectively detected in negative mode, while lipids were better analyzed in positive
mode[1][3].
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o Data Acquisition: The instrument was operated using XCalibur 3.0.63 software.

Visualizations: Workflows and Signaling Pathways

The following diagrams, generated using Graphviz, illustrate the experimental workflow and the
key signaling pathways associated with the major metabolites identified in Calendula officinalis.
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Caption: Experimental workflow for the comparative metabolomics of Calendula officinalis
cultivars.
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Caption: Anti-inflammatory signaling pathway of triterpenoids from Calendula officinalis.
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Caption: Antioxidant signaling pathways modulated by flavonoids from Calendula officinalis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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